Cas no 102-94-3 ((2Z)-3-phenylprop-2-enoic acid)

(2Z)-3-Phenylprop-2-enoic acid, also known as (Z)-cinnamic acid, is an unsaturated carboxylic acid featuring a phenyl group conjugated with a propenoic acid moiety in the Z-configuration. This stereoisomer exhibits distinct physicochemical properties compared to its E-isomer, including altered melting point, solubility, and reactivity patterns. The Z-configuration induces a bent molecular geometry that influences its intermolecular interactions and crystalline packing. As a key intermediate in organic synthesis, it serves as a precursor for pharmaceuticals, fine chemicals, and functional materials. Its conjugated system enables participation in photochemical reactions and metal-catalyzed transformations. The compound's stereospecificity makes it valuable for studying structure-activity relationships in bioactive compounds and for developing chiral catalysts. Its stability under various conditions facilitates applications in polymer chemistry and material science.
(2Z)-3-phenylprop-2-enoic acid structure
102-94-3 structure
Product Name:(2Z)-3-phenylprop-2-enoic acid
CAS No:102-94-3
MF:C9H8O2
MW:148.158622741699
MDL:MFCD00466869
CID:145575
PubChem ID:5372954
Update Time:2025-07-02

(2Z)-3-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-phenyl-, (2Z)-
    • cis-Carboxystyrene
    • allocinnamic acid
    • cis-cinnamic acid
    • (2Z)-3-Phenyl-2-propenoic acid
    • (Z)-Cinnamic acid
    • Isocinnamic acid
    • Nsc174025
    • Cinnamic acid, (Z)-
    • (2Z)-3-Phenylacrylic acid
    • 3-Phenyl-cis-2-propenoic acid
    • (Z)-3-Phenyl-2-propenoic acid
    • 2-Propenoic acid, 3-phenyl-, (Z)-
    • (2Z)-3-phenylprop-2-enoic acid
    • Q4062664
    • 3-phenylacrylate
    • (z)-3-phenylpropenoic acid
    • NSC 174025
    • EN300-303926
    • 3-phenylpropenoate
    • (E)-3-phenyl-2-propenoate
    • (Z)-3-phenylacrylic acid
    • Benzylideneacetic acid
    • (Z)-3-phenylacrylicacid
    • YB7ZGY8NE2
    • 3-phenyl-acrylic acid
    • 3-Phenyl-2-propenoic acid
    • Benzenepropenoic acid
    • CHEBI:35699
    • Z-3-phenylpropenoic acid
    • 4A1A7420-128A-4E80-8089-0DE48F7A0DB3
    • cis-Zimtsaeure
    • A898861
    • 102-94-3
    • Cinnamic acid, Z-
    • SCHEMBL3406486
    • cis-.beta.-Carboxystyrene
    • Cinnamic acid, cis-
    • NSC-174025
    • cis-beta-Carboxystyrene
    • Cinnamylic acid
    • 3-phenyl-2-propenoate
    • (Z)-3-phenylprop-2-enoic acid
    • 3-phenyl-acrylate
    • DTXSID001019000
    • 2-Propenoic acid, 3-phenyl-, (2Z)-
    • Benzenepropenoate
    • (Z)-3-phenyl-acrylic acid
    • MDL： MFCD00466869
    • Inchi： 1S/C9H8O2/c10-9(11)7-6-8-4-2-1-3-5-8/h1-7H,(H,10,11)/b7-6-
    • InChI Key： WBYWAXJHAXSJNI-SREVYHEPSA-N
    • SMILES： OC(/C=C\C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 148.05244
  • Monoisotopic Mass: 148.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Color/Form: It is colorless crystal, with a bluish fragrance like Styrax and a sweet honey smell. The smell is weak but still long
  • Density: 1.0061 (rough estimate)
  • Melting Point: 42°C
  • Boiling Point: 208.74°C (rough estimate)
  • Flash Point: 81.4°C
  • Refractive Index: 1.5049 (estimate)
  • PSA: 37.3
  • LogP: 1.78440

(2Z)-3-phenylprop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD629329-1g
(Z)-3-Phenylacrylic acid
 102-94-3 95%
1g
 ￥8070.0 2023-02-27
Enamine
EN300-303926-0.05g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.05g
 $105.0 2025-03-19
Enamine
EN300-303926-0.1g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.1g
 $157.0 2025-03-19
Enamine
EN300-303926-0.25g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.25g
 $224.0 2025-03-19
Enamine
EN300-303926-0.5g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
0.5g
 $353.0 2025-03-19
Enamine
EN300-303926-1.0g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
1.0g
 $453.0 2025-03-19
Enamine
EN300-303926-2.5g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
2.5g
 $888.0 2025-03-19
Enamine
EN300-303926-5.0g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
5.0g
 $1316.0 2025-03-19
Enamine
EN300-303926-10.0g
(2Z)-3-phenylprop-2-enoic acid
 102-94-3 95.0%
10.0g
 $1951.0 2025-03-19
Ambeed
A535399-1g
(Z)-3-Phenylacrylic acid
 102-94-3 95%
1g
 $1211.0 2024-06-02

(2Z)-3-phenylprop-2-enoic acid Related Literature

Related Categories

102-94-3 ((2Z)-3-phenylprop-2-enoic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.